molecular formula C12H14N2O5 B8382198 N-(3-nitrophenyl)-2,2-dimethylsuccinamic acid

N-(3-nitrophenyl)-2,2-dimethylsuccinamic acid

Cat. No.: B8382198
M. Wt: 266.25 g/mol
InChI Key: UOCIEXXAJHNMDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-nitrophenyl)-2,2-dimethylsuccinamic acid is a useful research compound. Its molecular formula is C12H14N2O5 and its molecular weight is 266.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14N2O5

Molecular Weight

266.25 g/mol

IUPAC Name

2,2-dimethyl-4-(3-nitroanilino)-4-oxobutanoic acid

InChI

InChI=1S/C12H14N2O5/c1-12(2,11(16)17)7-10(15)13-8-4-3-5-9(6-8)14(18)19/h3-6H,7H2,1-2H3,(H,13,15)(H,16,17)

InChI Key

UOCIEXXAJHNMDC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC(=O)NC1=CC(=CC=C1)[N+](=O)[O-])C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Nitroaniline (27.6 grams (g)) was dissolved by stirring in 200 milliliters (ml) tetrahydrofuran. 2,2-Dimethyl succinic anhydride (25.6 g) in some tetrahydrofuran was added dropwise with stirring. The reaction was stirred at room temperature for four hours. The reaction product was recovered by addition of 500 ml ethyl acetate, followed by three washings with 3% hydrochloric acid and one with distilled water. The solution was dried with sodium sulfate and rotary evaporated to yield 50.2 g of N-(3-nitrophenyl)-2,2-dimethylsuccinamic acid.
Quantity
27.6 g
Type
reactant
Reaction Step One
Quantity
25.6 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three

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